Cas no 877818-21-8 (7-decyl-1,3-dimethyl-8-(4-phenylpiperazin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-decyl-1,3-dimethyl-8-(4-phenylpiperazin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 877818-21-8
• MF: C₂₈H₄₂N₆O₂
• MW: 494.672086238861
• CID: 5447247
• Update Time: 2025-07-03

7-decyl-1,3-dimethyl-8-(4-phenylpiperazin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-decyl-1,3-dimethyl-8-[(4-phenylpiperazin-1-yl)methyl]purine-2,6-dione
• 7-decyl-1,3-dimethyl-8-(4-phenylpiperazin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C28H42N6O2/c1-4-5-6-7-8-9-10-14-17-34-24(29-26-25(34)27(35)31(3)28(36)30(26)2)22-32-18-20-33(21-19-32)23-15-12-11-13-16-23/h11-13,15-16H,4-10,14,17-22H2,1-3H3
• InChI Key： SGMTXLQTDWOIBV-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCCC)C2=C(N(C)C(=O)N(C)C2=O)N=C1CN1CCN(C2=CC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 7-decyl-1,3-dimethyl-8-(4-phenylpiperazin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound CAS No. 877818-21-8: 7-Decyl-1,3-Dimethyl-8-(4-Phenylpiperazin-1-Yl)Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione

The compound with CAS number 877818-21-8, known as 7-Decyl-1,3-Dimethyl-8-(4-Phenylpiperazin-1-Yl)Methyl-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and applications in drug development.

The purine backbone of this molecule forms the structural foundation, with several substituents attached at specific positions. The decyl group at position 7 introduces a long hydrocarbon chain, potentially enhancing the molecule's lipophilicity and bioavailability. The dimethyl groups at positions 1 and 3 add further steric bulk and may influence the molecule's conformational flexibility. The 4-phenoxy-piperazine moiety at position 8 is particularly interesting due to its known ability to act as a bioisostere for amine-containing drugs, offering improved pharmacokinetic properties.

Recent studies have highlighted the importance of purine derivatives in targeting various cellular pathways. For instance, research has shown that certain purine analogs can modulate kinase activity, making them promising candidates for anti-cancer therapies. The presence of the piperazine ring in this compound suggests potential interactions with protein kinases or other enzyme targets. Additionally, the dione functional group at positions 2 and 6 may contribute to hydrogen bonding capabilities, enhancing the molecule's ability to bind to biological targets.

From a synthetic perspective, the construction of this molecule involves a series of multi-step reactions. The synthesis likely begins with the preparation of the purine core using traditional methods such as the von Braun degradation or other purine-synthesis protocols. Subsequent steps would involve introducing the decyl group through alkylation or Friedel-Crafts alkylation reactions. The installation of the piperazine moiety would require careful planning to ensure proper stereochemistry and regioselectivity.

Modern computational chemistry tools have enabled researchers to predict the physicochemical properties and biological activity of this compound without extensive experimental work. For example, molecular docking studies can provide insights into how this compound might bind to target proteins such as kinases or GPCRs (G-protein coupled receptors). Furthermore, QSAR (Quantitative Structure–Activity Relationship) models can help predict its potential efficacy and toxicity profiles based on its structural features.

In terms of applications, this compound could find use in drug discovery programs targeting diseases such as cancer or neurodegenerative disorders. Its unique combination of functional groups makes it a versatile scaffold for further chemical modifications. Researchers might explore substituent effects by varying the length of the decyl chain or modifying the piperazine ring to optimize pharmacokinetic properties such as absorption and clearance.

It is also worth noting that compounds like 7-Decyl-1,3-Dimethyl-8-(4-Phenylpiperazin-1-Yl)Methyl-Tetrahydro-Purine-Dione are often studied in conjunction with other bioactive molecules to understand their synergistic effects. Such combinations could lead to novel therapeutic strategies that leverage multiple mechanisms of action for enhanced efficacy and reduced side effects.

In conclusion, CAS No. 877818-21-8 represents a sophisticated organic molecule with significant potential in both academic research and industrial drug development. Its unique structure combines features that suggest promising biological activity and favorable pharmacokinetic profiles. As research in this area continues to advance, this compound may play a pivotal role in unlocking new treatments for challenging diseases.